Cas no 226711-13-3 (Benzenemethanol,2-amino-4,6-dinitro-)

• Product Name: Benzenemethanol,2-amino-4,6-dinitro-
• CAS No: 226711-13-3
• MF: C₇H₇N₃O₅
• MW: 213.147581338882
• CID: 244863
• PubChem ID: 2762515
• Update Time: 2025-04-19

Benzenemethanol,2-amino-4,6-dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,2-amino-4,6-dinitro-
• (2-amino-4,6-dinitrophenyl)methanol
• 2-AMINO-4,6-DINITROBENZENEMETHANOL
• Benzenemethanol,2-amino-4,6-dinitro
• Benzyl alcohol,2-amino-4,6-dinitro
• DTXSID30945339
• CCRIS 9299
• 226711-13-3
• Benzyl alcohol, 2-amino-4,6-dinitro-
• TJH480S298
• BENZENEMETHANOL, 2-AMINO-4,6-DINITRO-
• Q27893622
• FT-0611097
• 2-Amino-4,6-dinitrobenzyl alcohol
• UNII-TJH480S298

• Inchi： 1S/C7H7N3O5/c8-6-1-4(9(12)13)2-7(10(14)15)5(6)3-11/h1-2,11H,3,8H2
• InChI Key： LGSMQOJOUHHVIW-UHFFFAOYSA-N
• SMILES： OCC1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])N

Computed Properties

• Exact Mass: 213.03900
• Monoisotopic Mass: 213.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 138Ų

Experimental Properties

• Density: 1.649
• Boiling Point: 488 ºC
• Flash Point: 249 ºC
• Refractive Index: 1.701
• PSA: 137.89000
• LogP: 2.20510